Cas no 2649085-47-0 (1,2,3-Trifluoro-5-(isocyanatomethyl)benzene)
2649085-47-0 structure
Product Name:1,2,3-Trifluoro-5-(isocyanatomethyl)benzene
CAS No:2649085-47-0
MF:C8H4F3NO
MW:187.118672370911
CID:5819799
PubChem ID:165881927
Update Time:2023-11-20
1,2,3-Trifluoro-5-(isocyanatomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2649085-47-0
- EN300-1820701
- 1,2,3-trifluoro-5-(isocyanatomethyl)benzene
- 1,2,3-Trifluoro-5-(isocyanatomethyl)benzene
-
- Inchi: 1S/C8H4F3NO/c9-6-1-5(3-12-4-13)2-7(10)8(6)11/h1-2H,3H2
- InChI Key: WAAVYAGSDUZILF-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)CN=C=O)F)F
Computed Properties
- Exact Mass: 187.02449824g/mol
- Monoisotopic Mass: 187.02449824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.4Ų
1,2,3-Trifluoro-5-(isocyanatomethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820701-0.05g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1820701-0.1g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1820701-0.25g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1820701-0.5g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1820701-1.0g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 1g |
$914.0 | 2023-05-26 | ||
| Enamine | EN300-1820701-2.5g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1820701-5.0g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 5g |
$2650.0 | 2023-05-26 | ||
| Enamine | EN300-1820701-10.0g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 10g |
$3929.0 | 2023-05-26 | ||
| Enamine | EN300-1820701-1g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1820701-5g |
1,2,3-trifluoro-5-(isocyanatomethyl)benzene |
2649085-47-0 | 5g |
$2443.0 | 2023-09-19 |
1,2,3-Trifluoro-5-(isocyanatomethyl)benzene Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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